Cas no 831188-58-0 (N-{4-2,4-dimethyl-3-(N-methyl4-fluorobenzenesulfonamido)benzenesulfonamidophenyl}acetamide)

• Product Name: N-{4-2,4-dimethyl-3-(N-methyl4-fluorobenzenesulfonamido)benzenesulfonamidophenyl}acetamide
• CAS No: 831188-58-0
• MF: C₂₃H₂₄FN₃O₅S₂
• MW: 505.582166671753
• CID: 5932245
• PubChem ID: 2972942
• Update Time: 2025-05-30

N-{4-2,4-dimethyl-3-(N-methyl4-fluorobenzenesulfonamido)benzenesulfonamidophenyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-{4-2,4-dimethyl-3-(N-methyl4-fluorobenzenesulfonamido)benzenesulfonamidophenyl}acetamide
• Acetamide, N-[4-[[[3-[[(4-fluorophenyl)sulfonyl]methylamino]-2,4-dimethylphenyl]sulfonyl]amino]phenyl]-
• N-{4-[2,4-DIMETHYL-3-(N-METHYL4-FLUOROBENZENESULFONAMIDO)BENZENESULFONAMIDO]PHENYL}ACETAMIDE
• N-(4-(3-(4-fluoro-N-methylphenylsulfonamido)-2,4-dimethylphenylsulfonamido)phenyl)acetamide
• AKOS024609241
• 831188-58-0
• F1719-0058

• Inchi： 1S/C23H24FN3O5S2/c1-15-5-14-22(33(29,30)26-20-10-8-19(9-11-20)25-17(3)28)16(2)23(15)27(4)34(31,32)21-12-6-18(24)7-13-21/h5-14,26H,1-4H3,(H,25,28)
• InChI Key： YTAURGMFSAZCHA-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(NS(C2=CC=C(C)C(N(S(C3=CC=C(F)C=C3)(=O)=O)C)=C2C)(=O)=O)C=C1)(=O)C

Computed Properties

• Exact Mass: 505.11414138g/mol
• Monoisotopic Mass: 505.11414138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 902
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 129Ų

Experimental Properties

• Density: 1.419±0.06 g/cm3(Predicted)
• pka: 8.71±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on N-{4-2,4-dimethyl-3-(N-methyl4-fluorobenzenesulfonamido)benzenesulfonamidophenyl}acetamide

N-{4-2,4-Dimethyl-3-(N-Methyl4-Fluorobenzenesulfonamido)Benzenesulfonamidophenyl}Acetamide: A Comprehensive Overview

The compound N-{4-2,4-Dimethyl-3-(N-Methyl4-Fluorobenzenesulfonamido)Benzenesulfonamidophenyl}Acetamide (CAS No. 831188-58-0) is a highly specialized organic compound with significant potential in various fields of chemical research and application. This compound is characterized by its complex structure, which includes multiple functional groups such as sulfonamides and acetamides. The presence of these groups imparts unique chemical properties, making it a subject of interest in both academic and industrial settings.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging cutting-edge techniques such as microwave-assisted synthesis and catalytic processes. These methods have not only improved the yield but also enhanced the purity of the compound, which is crucial for its application in advanced materials and pharmaceuticals. The sulfonamide groups in the molecule are particularly noteworthy, as they are known to exhibit strong hydrogen bonding capabilities, which can significantly influence the compound's solubility and stability.

One of the most promising applications of N-{4-2,4-Dimethyl-3-(N-Methyl4-Fluorobenzenesulfonamido)Benzenesulfonamidophenyl}Acetamide lies in its potential as a drug candidate. Preclinical studies have demonstrated that this compound exhibits potent bioactivity against certain enzyme targets, making it a valuable lead molecule in drug discovery programs. The integration of fluorine atoms within the structure further enhances its pharmacokinetic profile, improving both absorption and bioavailability.

In addition to its pharmaceutical applications, this compound has shown potential in materials science. Its unique electronic properties make it a candidate for use in advanced polymers and coatings. Researchers have explored its ability to form self-assembled monolayers, which could be utilized in the development of high-performance sensors and electronic devices. The methyl groups present in the molecule contribute to its hydrophobicity, which is a desirable trait in many material applications.

The synthesis of N-{4-2,4-Dimethyl-3-(N-Methyl4-Fluorobenzenesulfonamido)Benzenesulfonamidophenyl}Acetamide involves a multi-step process that requires meticulous control over reaction conditions. Key steps include the formation of intermediate sulfonamide derivatives and subsequent coupling reactions to achieve the final product. The use of protecting groups and selective deprotection strategies has been instrumental in ensuring the successful synthesis of this complex molecule.

From an environmental standpoint, the compound's biodegradability and ecological impact have been subjects of recent investigations. Studies suggest that under specific conditions, the molecule can undergo enzymatic degradation, reducing its persistence in aquatic environments. This information is critical for assessing its safety profile and ensuring sustainable practices during its production and application.

In conclusion, N-{4-2,4-Dimethyl-3-(N-Methyl4-Fluorobenzenesulfonamido)Benzenesulfonamidophenyl}Acetamide (CAS No. 831188-58-0) represents a remarkable advancement in modern organic chemistry. Its versatile structure lends itself to a wide range of applications, from drug discovery to materials science. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play a pivotal role in shaping future innovations across multiple disciplines.